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Compound of Interest

Compound Name: Azepan-2-one-d10

Cat. No.: B127021 Get Quote

Introduction

Azepan-2-one-d10, the deuterated form of ε-caprolactam, is a critical internal standard for

analytical and research applications. Its use is particularly prominent in quantitative analyses

utilizing mass spectrometry-based techniques such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The incorporation of ten

deuterium atoms provides a distinct mass shift from its unlabeled counterpart, enabling precise

quantification in complex biological and environmental matrices. This technical guide provides

an in-depth overview of Azepan-2-one-d10, focusing on supplier information, purity

assessment, and the experimental protocols essential for its application in scientific research.

Supplier and Purity Information
The selection of a high-purity, isotopically enriched internal standard is paramount for accurate

and reproducible quantitative analysis. The following table summarizes commercially available

Azepan-2-one-d10 from various suppliers. Researchers are advised to consult the certificate

of analysis (CoA) from the respective supplier for lot-specific purity information.
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Supplier Product Name CAS Number Stated Purity Isotopic Purity

MedChemExpres

s

Azepan-2-one-

d10
169297-53-4 99.8%[1] Not specified

Cambridge

Isotope

Laboratories, Inc.

Caprolactam

(D₁₀, 98%)
169297-53-4 98%[2] Not specified

LGC Standards
Caprolactam

(D10, 98%)
169297-53-4 98%[3] Not specified

Note: Availability and purity of Azepan-2-one-d10 from other suppliers such as Toronto

Research Chemicals, Santa Cruz Biotechnology, and Cayman Chemical should be confirmed

directly with the respective vendors.

Experimental Protocols for Purity and Isotopic
Enrichment Analysis
The determination of both chemical and isotopic purity is crucial for validating the suitability of

Azepan-2-one-d10 as an internal standard. High-resolution mass spectrometry (HRMS) and

nuclear magnetic resonance (NMR) spectroscopy are the primary techniques employed for this

purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structural integrity of the molecule and

determining the positions and extent of deuterium labeling.

Methodology:

Sample Preparation: A precise amount of Azepan-2-one-d10 is dissolved in a suitable

deuterated solvent (e.g., chloroform-d, methanol-d4) to a known concentration.

¹H NMR Analysis: The ¹H NMR spectrum is acquired to identify and quantify any residual

proton signals. The absence or significant reduction of signals corresponding to the ten

deuterated positions confirms a high degree of isotopic enrichment.
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²H NMR Analysis: The ²H NMR spectrum is acquired to directly observe the deuterium

signals, confirming the locations of deuteration.

Quantitative NMR (qNMR): By integrating the signals in both ¹H and ²H NMR spectra against

a certified internal standard, the isotopic purity can be accurately calculated.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the isotopic distribution and to confirm the

molecular weight of the deuterated compound.

Methodology:

Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct infusion or coupled with a chromatographic system like GC or LC.

Ionization: The molecules are ionized using an appropriate technique, such as electron

ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. The mass spectrum

will show a cluster of peaks corresponding to the different isotopologues of Azepan-2-one-
d10.

Data Analysis: The relative intensities of the isotopic peaks are used to calculate the isotopic

enrichment. High-resolution mass spectrometry allows for the accurate mass determination

of the molecular ion, further confirming the elemental composition.

Experimental Workflow for Purity Verification
The following diagram illustrates a general workflow for the comprehensive purity and identity

confirmation of Azepan-2-one-d10.
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Purity verification workflow for Azepan-2-one-d10.

Biological Activity and Signaling Pathways
Azepan-2-one, or ε-caprolactam, is primarily known as the monomer for the production of

Nylon-6. Its biological activity is not extensively studied in the context of specific signaling

pathways. The deuterated form, Azepan-2-one-d10, is synthesized for its utility as an internal

standard in analytical testing and is not intended for biological or pharmaceutical studies. Its

value lies in its chemical and isotopic properties rather than any inherent biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127021#azepan-2-one-d10-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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